Cas no 1806494-14-3 (4-Iodobenzo[d]oxazole-2-carboxylic acid)

• Product Name: 4-Iodobenzo[d]oxazole-2-carboxylic acid
• CAS No: 1806494-14-3
• MF: C₈H₄INO₃
• MW: 289.026734352112
• CID: 4819100
• Update Time: 2025-05-27

4-Iodobenzo[d]oxazole-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-Iodobenzo[d]oxazole-2-carboxylic acid

• Inchi： 1S/C8H4INO3/c9-4-2-1-3-5-6(4)10-7(13-5)8(11)12/h1-3H,(H,11,12)
• InChI Key： IOXNAEXQSHFNEU-UHFFFAOYSA-N
• SMILES： IC1=CC=CC2=C1N=C(C(=O)O)O2

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 223
• XLogP3: 2.3
• Topological Polar Surface Area: 63.3

Additional information on 4-Iodobenzo[d]oxazole-2-carboxylic acid

Recent Advances in the Application of 4-Iodobenzo[d]oxazole-2-carboxylic acid (CAS: 1806494-14-3) in Chemical Biology and Pharmaceutical Research

The compound 4-Iodobenzo[d]oxazole-2-carboxylic acid (CAS: 1806494-14-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in drug discovery and development. This heterocyclic compound, characterized by its iodinated benzo[d]oxazole core, serves as a key intermediate in the synthesis of various biologically active molecules. Recent studies have highlighted its potential in the design of novel enzyme inhibitors, fluorescent probes, and radiopharmaceuticals, making it a valuable tool for researchers in medicinal chemistry and related disciplines.

One of the most promising applications of 4-Iodobenzo[d]oxazole-2-carboxylic acid is its role in the development of targeted kinase inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility as a scaffold for designing potent and selective inhibitors of protein kinases involved in cancer progression. The iodine moiety at the 4-position allows for further functionalization via cross-coupling reactions, enabling the rapid generation of diverse compound libraries for high-throughput screening. This approach has led to the identification of several lead compounds with nanomolar activity against specific kinase targets.

In addition to its use in small molecule drug discovery, 4-Iodobenzo[d]oxazole-2-carboxylic acid has shown potential in radiopharmaceutical applications. The iodine-125 labeled derivative of this compound has been investigated as a potential imaging agent for positron emission tomography (PET). Preliminary studies indicate that the benzo[d]oxazole core provides excellent in vivo stability, while the iodine atom allows for straightforward radiolabeling. Researchers are currently exploring its use in tracking specific biological processes, such as tumor metabolism and inflammation.

The synthetic versatility of 4-Iodobenzo[d]oxazole-2-carboxylic acid has also been demonstrated in recent work on fluorescent probes. A team at MIT developed a series of environment-sensitive fluorescent markers based on this scaffold, taking advantage of the electron-withdrawing properties of the carboxylic acid group to tune the photophysical properties. These probes have shown particular utility in live-cell imaging applications, where they can report on local pH changes and protein interactions with high spatial and temporal resolution.

From a safety and pharmacokinetic perspective, recent toxicological studies have provided encouraging data regarding the biocompatibility of 4-Iodobenzo[d]oxazole-2-carboxylic acid derivatives. While the parent compound shows moderate metabolic stability, structural modifications at the carboxylic acid position have yielded analogs with improved oral bioavailability and tissue distribution profiles. These findings, published in a 2024 issue of Drug Metabolism and Disposition, suggest that this scaffold may be suitable for development into clinical candidates.

Looking forward, the unique combination of synthetic accessibility, structural diversity, and biological relevance positions 4-Iodobenzo[d]oxazole-2-carboxylic acid as a promising platform for future drug discovery efforts. Current research directions include exploring its potential in targeted protein degradation (PROTACs), covalent inhibitor design, and as a building block for DNA-encoded libraries. As synthetic methodologies continue to advance, we anticipate seeing an expansion of applications for this versatile compound in both academic and industrial settings.